Cas no 190957-38-1 (Benzoic acid, 2,4-dimethoxy-6-(2-oxopropyl)-, methyl ester)

• Product Name: Benzoic acid, 2,4-dimethoxy-6-(2-oxopropyl)-, methyl ester
• CAS No: 190957-38-1
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 3852021
• PubChem ID: 45258398
• Update Time: 2025-04-22

Benzoic acid, 2,4-dimethoxy-6-(2-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dimethoxy-6-(2-oxopropyl)-, methyl ester
• 190957-38-1
• SCHEMBL7048092
• DTXSID101193819

• Inchi： 1S/C13H16O5/c1-8(14)5-9-6-10(16-2)7-11(17-3)12(9)13(15)18-4/h6-7H,5H2,1-4H3
• InChI Key： SJDVORKEKSFORR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(CC(=O)C)C=C(OC)C=C1OC

Computed Properties

• Exact Mass: 252.09977361Da
• Monoisotopic Mass: 252.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų